Cas no 2248394-09-2 (4-(4-Methyl-1,3-thiazol-5-yl)-2-oxoimidazolidine-4-carboxylic acid)

• Product Name: 4-(4-Methyl-1,3-thiazol-5-yl)-2-oxoimidazolidine-4-carboxylic acid
• CAS No: 2248394-09-2
• MF: C₈H₉N₃O₃S
• MW: 227.240360021591
• CID: 6455447
• PubChem ID: 137938495
• Update Time: 2025-06-22

4-(4-Methyl-1,3-thiazol-5-yl)-2-oxoimidazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methyl-1,3-thiazol-5-yl)-2-oxoimidazolidine-4-carboxylic acid
• EN300-6511848
• 2248394-09-2

• Inchi： 1S/C8H9N3O3S/c1-4-5(15-3-10-4)8(6(12)13)2-9-7(14)11-8/h3H,2H2,1H3,(H,12,13)(H2,9,11,14)
• InChI Key： TYMCMHQYICVMOC-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C1(C(=O)O)CNC(N1)=O

Computed Properties

• Exact Mass: 227.03646233g/mol
• Monoisotopic Mass: 227.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 120Ų

Additional information on 4-(4-Methyl-1,3-thiazol-5-yl)-2-oxoimidazolidine-4-carboxylic acid

Comprehensive Analysis of 4-(4-Methyl-1,3-thiazol-5-yl)-2-oxoimidazolidine-4-carboxylic acid (CAS No. 2248394-09-2)

The compound 4-(4-Methyl-1,3-thiazol-5-yl)-2-oxoimidazolidine-4-carboxylic acid (CAS No. 2248394-09-2) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. This heterocyclic compound combines a thiazole ring with an imidazolidine core, making it a promising candidate for drug discovery and development. Its carboxylic acid functional group further enhances its potential for derivatization, enabling the creation of novel analogs with tailored properties.

In recent years, researchers have focused on the therapeutic potential of thiazole-containing compounds, particularly in the context of anti-inflammatory and antimicrobial applications. The presence of the 4-methyl-1,3-thiazol-5-yl moiety in this compound suggests possible bioactivity, as thiazole derivatives are known to interact with various biological targets. Additionally, the 2-oxoimidazolidine scaffold is frequently explored in medicinal chemistry due to its ability to mimic peptide bonds, making it valuable for enzyme inhibition studies.

From a synthetic chemistry perspective, CAS No. 2248394-09-2 presents intriguing challenges and opportunities. The compound's stability under different pH conditions and its solubility profile are critical factors for formulation scientists. Recent advancements in green chemistry have also sparked interest in optimizing the synthesis of such molecules to reduce environmental impact. Researchers are investigating catalytic methods and microwave-assisted synthesis to improve yields and purity.

The growing demand for small molecule therapeutics has put compounds like 4-(4-Methyl-1,3-thiazol-5-yl)-2-oxoimidazolidine-4-carboxylic acid in the spotlight. With the rise of personalized medicine, there is increasing need for molecules that can be easily modified to target specific disease pathways. This compound's modular structure aligns well with this trend, offering multiple sites for structure-activity relationship (SAR) studies. Computational chemists are employing molecular docking and AI-driven drug design to predict its interactions with proteins of interest.

Quality control and analytical characterization of 2248394-09-2 are essential for its application in research. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely used to verify its purity and identity. The compound's spectral data and chromatographic behavior have been documented in several studies, providing valuable references for future investigations.

In the context of intellectual property, 4-(4-Methyl-1,3-thiazol-5-yl)-2-oxoimidazolidine-4-carboxylic acid has been the subject of multiple patent applications, particularly in the areas of kinase inhibition and metabolic disorder treatment. Its potential as a lead compound for new drug candidates continues to drive innovation in both academic and industrial settings. Collaborations between pharmaceutical companies and research institutions are accelerating the exploration of its therapeutic applications.

Looking ahead, the compound's role in combinatorial chemistry libraries is expected to expand. As high-throughput screening becomes more sophisticated, 2248394-09-2 and its derivatives may emerge as hits against previously undruggable targets. The integration of machine learning in compound screening further enhances the likelihood of discovering novel biological activities for this intriguing molecule.